![molecular formula C28H29N5O3 B2803160 5-isopropyl-7-(4-(4-methylbenzoyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1040647-57-1](/img/structure/B2803160.png)
5-isopropyl-7-(4-(4-methylbenzoyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
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Description
5-isopropyl-7-(4-(4-methylbenzoyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C28H29N5O3 and its molecular weight is 483.572. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of pyrazolo[4,3-c]pyridine derivatives, including compounds similar to the one , involves reactions that yield heterocyclic systems with potential biological activity. For instance, studies have demonstrated the synthesis of thieno[2,3-c]pyridines and related systems through reactions involving isopropyl-piperidone derivatives, highlighting methods to produce complex heterocyclic structures that can serve as key intermediates for further chemical transformations (El-Kashef et al., 2007). The structural characterization of these compounds often utilizes X-ray crystallography, NMR spectroscopy, and other analytical techniques to elucidate their conformation and configuration.
Potential Biological Activities
Several studies have synthesized and evaluated the antimicrobial and antifungal activities of new pyridine-2(1H)-thiones, nicotinamides, and related heterocyclic compounds containing antipyrimidine moieties. These studies indicate that such compounds exhibit significant biological activities, suggesting potential applications in developing new antimicrobial agents (Othman, 2013). Additionally, the synthesis of novel pyrazolo[5,1-c]triazines and related compounds has been explored, further contributing to the understanding of heterocyclic chemistry and its relevance to pharmaceutical research (Abdelhamid et al., 2012).
Chemical Transformations and Derivatives
Research on the tautomerism of aza heterocycles and related compounds has provided insights into the structural dynamics and stability of pyrazolo[4,3-c]pyridine derivatives in different environments, which is critical for understanding their reactivity and potential as bioactive molecules (Gubaidullin et al., 2014).
properties
IUPAC Name |
7-[4-(4-methylbenzoyl)piperazine-1-carbonyl]-2-phenyl-5-propan-2-ylpyrazolo[4,3-c]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N5O3/c1-19(2)32-17-23(25-24(18-32)28(36)33(29-25)22-7-5-4-6-8-22)27(35)31-15-13-30(14-16-31)26(34)21-11-9-20(3)10-12-21/h4-12,17-19H,13-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWGTBAMDFSPNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CN(C=C4C3=NN(C4=O)C5=CC=CC=C5)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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